Cas no 1181447-45-9 (2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide
• CAS No: 1181447-45-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 2167935
• Update Time: 2025-11-02

2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-furan-2-ylmethyl-n-isopropyl-acetamide
• 2-Amino-N-(furan-2-ylmethyl)-N-isopropylacetamide
• AM90907
• 2-Amino-N-furan-2-ylmethyl-N-isopropylacetamide
• 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide

• Inchi： 1S/C10H16N2O2/c1-8(2)12(10(13)6-11)7-9-4-3-5-14-9/h3-5,8H,6-7,11H2,1-2H3
• InChI Key： BHJSBXSGGYSJAX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C(CN)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Topological Polar Surface Area: 59.5

Additional information on 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide

Comprehensive Overview of 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide (CAS No. 1181447-45-9)

2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide (CAS No. 1181447-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 2-Amino-N-FIMA, features a furan ring and an isopropyl group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its amide and amino functional groups, which are critical for biological activity.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide has surged, driven by advancements in medicinal chemistry and preclinical studies. The compound’s CAS number 1181447-45-9 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, key factors in modern drug design.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their therapeutic potential. 2-Amino-N-FIMA aligns with this trend, as its furan moiety is known to exhibit antimicrobial and anti-inflammatory properties. This has led to increased inquiries about its synthetic pathways and scalability in industrial settings. Additionally, its N-isopropyl group contributes to its lipophilicity, a desirable trait for CNS-targeting drugs.

From an SEO perspective, common search queries related to this compound include "2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide supplier," "CAS 1181447-45-9 price," and "applications of furan derivatives in medicine." These keywords highlight the commercial and academic interest in this molecule. Furthermore, discussions on green chemistry and sustainable synthesis methods have prompted researchers to investigate eco-friendly routes for producing 2-Amino-N-FIMA, addressing both cost and environmental concerns.

Quality control is another critical aspect associated with 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and consistency. Laboratories specializing in contract research often list this compound in their catalogs, catering to the needs of pharmaceutical developers and academic institutions. Its storage conditions and handling protocols are also frequently discussed, emphasizing the importance of stability in long-term research projects.

In conclusion, 2-Amino-N-furan-2-ylmethyl-N-isopropyl-acetamide (CAS No. 1181447-45-9) represents a promising candidate for further exploration in drug discovery and material science. Its structural features and functional groups make it a valuable building block for innovative applications. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both industrial and academic research.